Cas no 1214341-82-8 (6-Chloro-2,3-di(pyridin-3-yl)pyridine)

• Product Name: 6-Chloro-2,3-di(pyridin-3-yl)pyridine
• CAS No: 1214341-82-8
• MF: C₁₅H₁₀ClN₃
• MW: 267.713001728058
• CID: 4909268
• Update Time: 2025-06-11

6-Chloro-2,3-di(pyridin-3-yl)pyridine Chemical and Physical Properties

Names and Identifiers

• 6-chloro-2,3-di(pyridin-3-yl)pyridine
• 6-Chloro-2,3-di(pyridin-3-yl)pyridine

• Inchi： 1S/C15H10ClN3/c16-14-6-5-13(11-3-1-7-17-9-11)15(19-14)12-4-2-8-18-10-12/h1-10H
• InChI Key： BVWATDIUXZPSIX-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=NC=CC=2)C(C2C=NC=CC=2)=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 287
• XLogP3: 3
• Topological Polar Surface Area: 38.7

Additional information on 6-Chloro-2,3-di(pyridin-3-yl)pyridine

Comprehensive Overview of 6-Chloro-2,3-di(pyridin-3-yl)pyridine (CAS No. 1214341-82-8): Properties, Applications, and Research Insights

6-Chloro-2,3-di(pyridin-3-yl)pyridine (CAS No. 1214341-82-8) is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound, characterized by its unique pyridine-based structure, serves as a versatile intermediate in the synthesis of complex molecules. Its molecular formula and structural features make it a valuable building block for designing ligands, catalysts, and bioactive agents. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting protein-protein interactions and enzyme modulation.

The physicochemical properties of 6-Chloro-2,3-di(pyridin-3-yl)pyridine include a moderate solubility in polar solvents like dimethyl sulfoxide (DMSO) and methanol, which facilitates its use in laboratory settings. Its thermal stability and reactivity under various conditions have been extensively studied, with recent publications highlighting its role in cross-coupling reactions and palladium-catalyzed transformations. These attributes align with the growing demand for sustainable synthetic methodologies, a hot topic in green chemistry discussions.

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From a pharmacological perspective, 6-Chloro-2,3-di(pyridin-3-yl)pyridine has been explored in fragment-based drug design due to its ability to bind to multiple biological targets. Recent studies suggest its potential in modulating kinase activity, a focal point in oncology research. This aligns with frequent searches on "kinase inhibitors 2024" and "anticancer drug intermediates," underscoring its relevance to current biomedical trends.

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Quality control and analytical methods for 6-Chloro-2,3-di(pyridin-3-yl)pyridine typically involve high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These techniques ensure purity, a critical factor for researchers seeking reproducible results. Discussions on "HPLC analysis of pyridine derivatives" frequently appear in scientific communities, reflecting the compound's technical significance.

In summary, 6-Chloro-2,3-di(pyridin-3-yl)pyridine (CAS No. 1214341-82-8) exemplifies the intersection of chemistry, biology, and materials science. Its multifaceted applications—from catalysis to biomedical research—position it as a compound of enduring interest. As innovation in these fields accelerates, this molecule is poised to remain a key player in advancing scientific and industrial breakthroughs.